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Compound of Interest

Compound Name: Z-VAL-PRO-OH

Cat. No.: B8508506 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like Z-VAL-PRO-OH are paramount to ensuring a secure laboratory

environment and regulatory compliance. This guide provides a comprehensive overview of the

recommended procedures for the proper disposal of Z-VAL-PRO-OH, a key component in

peptide synthesis.

Chemical and Physical Properties Overview
While specific quantitative data for Z-VAL-PRO-OH is not readily available in public safety data

sheets, the table below summarizes the properties of closely related Z-protected amino acids to

provide a general understanding of its characteristics.

Property Z-Pro-OH Z-Val-Val-OH Z-Val-Phe-OH

CAS Number 1148-11-4 19542-54-2 19542-51-9

Molecular Formula C13H15NO4 C18H26N2O5 C22H26N2O5

Molecular Weight 249.26 g/mol 350.42 g/mol 398.46 g/mol

Form Powder or crystals - White powder

Melting Point 76-78 °C - 173-177 °C

Solubility - Soluble in DMSO -

Storage - Store at -20°C Store at 0-8 °C
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Data sourced from various chemical suppliers. This information is for comparative purposes

and may not represent the exact properties of Z-VAL-PRO-OH.

Step-by-Step Disposal Protocol
The proper disposal of Z-VAL-PRO-OH, like other peptide synthesis reagents, should be

approached with a clear and systematic procedure to minimize risks and environmental impact.

The following steps outline the recommended disposal protocol.

Personal Protective Equipment (PPE) and Engineering
Controls:
Handling and Segregation of Waste:
Decontamination of Glassware and Equipment:
Waste Storage and Labeling:
Final Disposal:
Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Z-VAL-PRO-OH and associated materials.
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Start: Handling Z-VAL-PRO-OH

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Work in a Fume Hood

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, paper)

Solid

Liquid Waste
(e.g., solutions, rinsates)

Liquid

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store Waste in a Designated
Secondary Containment Area

Arrange for Disposal via
EHS or Licensed Contractor

End of Disposal Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Z-VAL-PRO-OH.
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This guide is intended to provide essential information for the safe disposal of Z-VAL-PRO-OH.

Always consult your institution's specific safety protocols and the relevant Safety Data Sheets

for the chemicals you are working with. Adherence to these procedures is critical for

maintaining a safe laboratory environment and protecting our ecosystem.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Z-VAL-PRO-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8508506#z-val-pro-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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